Cas no 1181865-14-4 (N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide)

• Product Name: N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide
• CAS No: 1181865-14-4
• MF: C₁₅H₁₇F₂N₃O₂
• MW: 309.311190366745
• CID: 5460338
• PubChem ID: 45794804
• Update Time: 2025-11-01

N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-{[4-(difluoromethoxy)phenyl]amino}acetamide
• Z52932314
• N-(1-cyanocyclopentyl)-2-[4-(difluoromethoxy)anilino]acetamide
• N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide

• Inchi： 1S/C15H17F2N3O2/c16-14(17)22-12-5-3-11(4-6-12)19-9-13(21)20-15(10-18)7-1-2-8-15/h3-6,14,19H,1-2,7-9H2,(H,20,21)
• InChI Key： INGKAUNFHUUDFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NCC(NC1(C#N)CCCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• XLogP3: 3
• Topological Polar Surface Area: 74.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide

Comprehensive Overview of N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide (CAS No. 1181865-14-4)

N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide, with the CAS number 1181865-14-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyanocyclopentyl moiety with a difluoromethoxyphenyl group, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential enzyme inhibitor or receptor modulator, given its intricate chemical architecture.

The compound's molecular formula and weight are critical for understanding its pharmacokinetic properties. With the rise of computational chemistry and AI-driven drug design, N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide has been studied in silico to predict its binding affinities and metabolic stability. These studies align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

One of the most searched questions about this compound revolves around its synthetic route and scalability. Organic chemists often explore multi-step synthesis protocols to produce N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide efficiently. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, reducing the use of hazardous reagents and solvents. This aligns with the growing demand for sustainable pharmaceutical manufacturing.

In the context of drug discovery, this compound's bioavailability and solubility are frequently discussed topics. Its cyano group and difluoromethoxy substituent may influence its absorption and distribution in biological systems. Researchers are also examining its potential as a lead compound for treating chronic diseases, given the increasing prevalence of conditions like diabetes and neurodegenerative disorders. These applications resonate with the public's focus on health innovation and longevity science.

Another area of interest is the compound's patent landscape and commercial potential. With the pharmaceutical industry investing heavily in small-molecule therapeutics, N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide could emerge as a valuable asset for biotech companies. Its structural uniqueness makes it a candidate for intellectual property protection, which is a hot topic in biopharma innovation.

From a safety and toxicity perspective, preliminary studies suggest that this compound requires further evaluation to determine its therapeutic index. Regulatory agencies emphasize the importance of ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity) for new chemical entities, and this compound is no exception. The demand for safer drug candidates is higher than ever, driven by public awareness of side effects and drug interactions.

In summary, N-(1-Cyanocyclopentyl)-2-[[4-(difluoromethoxy)phenyl]amino]acetamide (CAS No. 1181865-14-4) represents a fascinating subject of study at the intersection of medicinal chemistry, drug development, and molecular biology. Its potential applications in targeted therapies and disease modulation make it a compound worth watching in the evolving landscape of biomedical research.